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Introduction
Antisense oligonucleotides (ASOs) represent a powerful therapeutic modality for the targeted

modulation of gene expression. However, the efficient and specific delivery of ASOs to target

tissues remains a critical challenge. The conjugation of ASOs with N-acetylgalactosamine

(GalNAc) ligands has emerged as a highly effective strategy for targeted delivery to

hepatocytes in the liver. This is mediated by the high-affinity interaction between GalNAc and

the asialoglycoprotein receptor (ASGPR), which is abundantly expressed on the surface of

hepatocytes.[1] This receptor-mediated endocytosis facilitates the internalization of the

GalNAc-ASO conjugate, leading to enhanced potency and a wider therapeutic index.[1]

GalNAc-L96 is a triantennary GalNAc ligand connected to a linker, designed for efficient

conjugation to oligonucleotides. Its structure is optimized for high-affinity binding to the ASGPR,

making it a valuable tool for the development of liver-targeted ASO therapeutics. These

application notes provide detailed protocols for the synthesis, in vitro evaluation, and in vivo

assessment of GalNAc-L96-conjugated ASOs.
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Cellular Uptake and Mechanism of Action of GalNAc-L96-ASO Conjugates
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GalNAc-L96-ASO Synthesis Workflow
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In Vitro ASO Activity Assessment Workflow
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In Vivo ASO Efficacy Study Design
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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